8-chloro-1,3-dimethyl-7-(2-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C15H15ClN4O2
• Molecular Weight: 318.76 g/mol
• IUPAC Name: 8-chloro-1,3-dimethyl-7-[(2-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C15H15ClN4O2/c1-9-6-4-5-7-10(9)8-20-11-12(17-14(20)16)18(2)15(22)19(3)13(11)21/h4-7H,8H2,1-3H3
• InChI Key: DEDDPQPYPOGMRX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CN2C3=C(N=C2Cl)N(C(=O)N(C3=O)C)C

Description

8-chloro-1,3-dimethyl-7-(2-methylbenzyl)-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C15H15ClN4O2 and its molecular weight is 318.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

From 8-Chorotheophylline (10 g, 47 mmol) and 2-methylbenzyl bromide (13.6 ml, 103 mmol). The benzyl bromide was added in two portions. First half at reaction start as described in general procedure (E), and the other half after 24 hours as the reaction had not completed.

Synthesis routes and methods II

Procedure details

8-Chlorotheophylline and 2-methylbenzyl bromide were reacted and purified as described in the General procedure C, step A, to afford 85A as white crystals in 86%.